5-bromo-3-(3,4,5-trimethoxyphenyl)-2,1-benzisoxazole
Overview
Description
5-bromo-3-(3,4,5-trimethoxyphenyl)-2,1-benzisoxazole, also known as Br-TCI, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 5-bromo-3-(3,4,5-trimethoxyphenyl)-2,1-benzisoxazole is not fully understood, but it is believed to act through multiple pathways. It has been shown to modulate GABAergic neurotransmission, inhibit histone deacetylases, and activate the p53 pathway, among others.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including anti-tumor, anti-inflammatory, and neuroprotective effects. It has also been shown to modulate neurotransmitter levels and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-3-(3,4,5-trimethoxyphenyl)-2,1-benzisoxazole in lab experiments is its potential therapeutic applications in various diseases. However, one limitation is its limited availability and high cost.
Future Directions
There are several future directions for 5-bromo-3-(3,4,5-trimethoxyphenyl)-2,1-benzisoxazole research, including:
1. Further elucidation of its mechanism of action
2. Development of more efficient synthesis methods
3. Optimization of its therapeutic potential in various diseases
4. Exploration of its potential as a diagnostic tool in cancer
5. Investigation of its potential as a neuroprotective agent in neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential therapeutic applications in various diseases. Its mechanism of action is not fully understood, but it is believed to act through multiple pathways. This compound has various biochemical and physiological effects, and its advantages and limitations for lab experiments should be considered. There are several future directions for this compound research, and further studies are needed to fully understand its potential therapeutic applications.
Scientific Research Applications
5-bromo-3-(3,4,5-trimethoxyphenyl)-2,1-benzisoxazole has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and epilepsy. It has been shown to have anti-tumor effects by inducing apoptosis and inhibiting cell proliferation in cancer cells. In Alzheimer's disease, this compound has been found to reduce amyloid beta-induced neurotoxicity and improve cognitive function. In epilepsy, this compound has been shown to have anticonvulsant effects by modulating GABAergic neurotransmission.
properties
IUPAC Name |
5-bromo-3-(3,4,5-trimethoxyphenyl)-2,1-benzoxazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrNO4/c1-19-13-6-9(7-14(20-2)16(13)21-3)15-11-8-10(17)4-5-12(11)18-22-15/h4-8H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVMJKGBKSBNKKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2=C3C=C(C=CC3=NO2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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